Cas no 1856960-82-1 (2-[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid
• CAS No: 1856960-82-1
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 6072878
• PubChem ID: 165523890
• Update Time: 2025-10-29

2-[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1449326
• 1856960-82-1
• 2-[(cyclopropylmethyl)(prop-2-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid
• 2-[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C11H12N2O2S/c1-2-5-13(7-8-3-4-8)11-12-6-9(16-11)10(14)15/h1,6,8H,3-5,7H2,(H,14,15)
• InChI Key： BOPVMGOAFFNIQW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1N(CC#C)CC1CC1

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.7Ų

Additional information on 2-[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 2-[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid (CAS No. 1856960-82-1)

The compound 2-[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid (CAS No. 1856960-82-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiazole ring and cyclopropylmethyl and prop-2-yn-1-yl substituents, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in 2-[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid is its role in the development of novel small-molecule inhibitors. The thiazole moiety is known for its ability to interact with biological targets, making it a critical component in the design of therapeutics for diseases such as cancer and infectious diseases. Additionally, the presence of the cyclopropylmethyl group enhances the compound's metabolic stability, a feature highly sought after in medicinal chemistry.

In the agrochemical sector, 2-[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid is being explored for its potential as a pesticide intermediate. The compound's ability to disrupt enzymatic processes in pests makes it a promising candidate for the development of next-generation crop protection agents. With the increasing demand for sustainable agricultural solutions, this compound is poised to play a pivotal role in addressing global food security challenges.

The synthesis of 2-[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid involves a series of carefully controlled reactions, including the functionalization of the thiazole ring and the introduction of the cyclopropylmethyl and prop-2-yn-1-yl groups. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to ensure the purity and structural integrity of the final product. These rigorous quality control measures are essential for meeting the stringent requirements of pharmaceutical and agrochemical applications.

Market trends indicate a rising demand for 2-[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid, driven by its versatility and efficacy in various applications. The compound's compatibility with green chemistry principles further enhances its appeal, as industries increasingly prioritize environmentally friendly synthesis methods. As research continues to uncover new uses for this compound, its market value is expected to grow significantly in the coming years.

For researchers and industry professionals seeking high-quality 2-[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid, it is crucial to source the compound from reputable suppliers who adhere to strict quality standards. Proper storage and handling are also essential to maintain the compound's stability and efficacy. By leveraging the unique properties of this compound, scientists can unlock new possibilities in drug development, agrochemical innovation, and beyond.